Cas no 1321-94-4 (Methylnaphthalene)

Methylnaphthalene is a colorless oily liquid with a naphthalene like odor. It can volatilize with steam. It is flammable, insoluble in water, and soluble in ether and ethanol. Its relative density (20 ℃) is 1.025, boiling point 245 ℃, flash point 82.2 ℃.

Methylnaphthalene structure

Product Name:Methylnaphthalene

CAS No:1321-94-4

Molecular Formula:C₁₀H₇CH₃

Molecular Weight:142.2004

MDL:MFCD00004034

CID:41239

Methylnaphthalene Properties

Names and Identifiers

- Methylnaphthalene
- dycar mn
- methylnaftalen
- monomethylnaphthalene
- tetrosin mnlf
- 1(or2)-Methylnaphthalene
- Mixed Methylnaphthalene
- Mix-methylnaphthalene
- Naphthalene, methyl-
- methyl-naphthalen
- MEHYL NAPHTHALENE
- methyl naphthalene
- +Expand
- MDL： MFCD00004034
- InChIKey： QPUYECUOLPXSFR-UHFFFAOYSA-N
- Inchi： 1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3
- SMILES： CC1=CC=CC2=CC=CC=C12

Computed Properties

Exact Mass: 142.07800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Heavy Atom Count: 11
Complexity: 128
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 3.14820
PSA: 0.00000
Refractive Index: 1.6085 (estimate)
Boiling Point: 229.78°C (estimate)
Melting Point: 34°C
Color/Form: Crystalline or molten crystalline material.
Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
Density: 1.0381 (estimate)

Methylnaphthalene Security Information

Packing Group：III
Packing Group：III
Hazardous Material transportation number：UN 3082
PackingGroup：III
HazardClass：9

Methylnaphthalene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Methylnaphthalene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA46763-5g	Naphthalene, methyl-	1321-94-4	80%	5g	$146.00
eNovation Chemicals LLC	D331123-100g	Methylnaphthalene	1321-94-4	97%	100g	$244	2022-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60780-100g	Methylnaphthalene	1321-94-4	80%	100g	￥748.0	2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M834001-500g	Methylnaphthalene	1321-94-4	80%	500g	3,513.00
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_909556-25g	Methyl naphtalene, 80%, mixture of isomers	1321-94-4	80%	25g	¥225.00

Methylnaphthalene Synthesis

Synthetic Circuit 1

9005-53-2

1321-94-4

57295-30-4

56253-64-6

39831-51-1

20294-32-0

4920-99-4

3637-01-2

3520-52-3

3180-09-4

2944-49-2

2082-61-3

2049-95-8

2039-89-6

1470-94-6

1330-20-7

1197-34-8

1123-94-0

1074-43-7

1074-17-5

934-80-5

698-71-5

645-56-7

644-35-9

620-17-7

620-14-4

618-45-1

611-14-3

576-26-1

527-60-6

526-73-8

275-51-4

135-01-3

123-07-9

119-64-2

108-95-2

108-88-3

108-68-9

108-39-4

106-44-5

106-42-3

100-84-5

100-41-4

95-87-4

95-65-8

95-63-6

95-48-7

89-72-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C

Reference

: Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations

Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Synthetic Circuit 2

64-17-5

1321-94-4

28804-88-8

28652-77-9

1074-43-7

933-98-2

622-96-8

620-14-4

611-14-3

526-73-8

135-01-3

108-88-3

108-67-8

106-42-3

100-41-4

95-47-6

91-20-3

71-43-2

Reaction Conditions

1.1 Catalysts: Diphenylmethane diisocyanate , Gold, compd. with nickel (1:1) Solvents: Water ; 100 h, 330 °C

Reference

: Conversion of Ethanol and Fusel Oils over Au-M/MFI/Al2O3 Catalysts

Chistyakova, P. A.; Chistyakov, A. V.; Nikolaev, S. A.; Bagdatov, R. A.; Tsodikov, M. V.; et al, Petroleum Chemistry, 2022, 62(9), 1107-1125

Methylnaphthalene Raw materials

Lignin

Methylnaphthalene Preparation Products

Methylnaphthalene Suppliers

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:1321-94-4)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:1321-94-4)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

HANG ZHOU QI FEI HUA GONG Co., Ltd.

Audited Supplier

(CAS:1321-94-4)

MR./MRS.:XU FEI XUE

Phone:13336170678

Email:hzqifeihuagong@163.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:1321-94-4)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1321-94-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1321-94-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Methylnaphthalene Related Literature

1. Charge-transfer nitration of naphthalene and the methylnaphthalenes. Part 1. Direct comparison with electrophilic aromatic nitrations

S. Sankararaman,J. K. Kochi J. Chem. Soc. Perkin Trans. 2 1991 1
2. Naphthalene-dioxygenase catalysed cis-dihydroxylation of bicyclic azaarenes

Claude Chopard,Gildas Bertho,Thierry Prangé RSC Adv. 2012 2 605
3. Products from the chlorination of naphthalene, 1-methylnaphthalene, 2-methylnaphthalene, and several chloro-methylnaphthalenes with sulphuryl chloride

P. B. D. de la Mare,H. Suzuki J. Chem. Soc. C 1967 1586
4. A combined crossed molecular beam and theoretical investigation of the reaction of the meta-tolyl radical with vinylacetylene – toward the formation of methylnaphthalenes

Tao Yang,Lloyd Muzangwa,Ralf I. Kaiser,Adeel Jamal,Keiji Morokuma Phys. Chem. Chem. Phys. 2015 17 21564
5. Interaction of naphthalene derivatives with lipids in membranes studied by the 1H-nuclear Overhauser effect and molecular dynamics simulation

Megumi Shintani,Yushi Matsuo,Shun Sakuraba,Nobuyuki Matubayasi Phys. Chem. Chem. Phys. 2012 14 14049
6. Aromatic sulphonation. Part 65. On the sulphonation of 1-methylnaphthalene and polymethylbenzenes

Koop Lammertsma,Cees J. Verlaan,Hans Cerfontain J. Chem. Soc. Perkin Trans. 2 1978 719
7. Radiation-induced C—C bond cleavage in 1,2-diarylethanes as model compounds of coal. Part 1.—Pulse and steady-state radiolysis of 1,2-di(1-naphthyl)ethane

Matthias W. Haenel,Udo-Burckhard Richter,Sonja Solar,Nikola Getoff J. Chem. Soc. Faraday Trans. 1990 86 311
8. The influence of aromatic compound protonation on the regioselectivity of Gattermann–Koch formylation

Mutsuo Tanaka,Masahiro Fujiwara,Hisanori Ando,Yoshie Souma Chem. Commun. 1996 159
9. Highly efficient small molecule solar cells fabricated with non-halogenated solvents

Liangang Xiao,Chang Liu,Ke Gao,Yajing Yan,Junbiao Peng,Yong Cao,Xiaobin Peng RSC Adv. 2015 5 92312
10. Solid and liquid charge-transfer complex formation between 1-methylnaphthalene and 1-alkyl-cyanopyridinium bis{(trifluoromethyl)sulfonyl}imide ionic liquids

Christopher Hardacre,John D. Holbrey,Claire L. Mullan,Mark Nieuwenhuyzen,Tristan G. A. Youngs,Daniel T. Bowron,Simon J. Teat Phys. Chem. Chem. Phys. 2010 12 1842

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:1321-94-4)Methylnaphthalene

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:1321-94-4)Methylnaphthalene

Purity:99%

Quantity:500g

Price($):431.0

Cas no 1321-94-4 (Methylnaphthalene)

Methylnaphthalene Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methylnaphthalene Security Information

Methylnaphthalene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methylnaphthalene Price

Methylnaphthalene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Methylnaphthalene Raw materials

Methylnaphthalene Preparation Products

Methylnaphthalene Suppliers

Methylnaphthalene Related Literature

Related Categories

1321-94-4 (Methylnaphthalene) Related Products